Cas no 70597-87-4 (2-{3,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}acetic Acid)

• Product Name: 2-{3,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}acetic Acid
• CAS No: 70597-87-4
• MF: C₁₄H₁₃F₃N₂O₂
• MW: 298.260433912277
• CID: 5082045
• Update Time: 2025-06-15

2-{3,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{3,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}acetic acid
• Z234969373
• 2-[3,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrazol-4-yl]acetic acid
• 2-{3,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}acetic Acid

• Inchi： 1S/C14H13F3N2O2/c1-8-12(7-13(20)21)9(2)19(18-8)11-5-3-4-10(6-11)14(15,16)17/h3-6H,7H2,1-2H3,(H,20,21)
• InChI Key： STKWESNKIQBSSO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(C)=C(CC(=O)O)C(C)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 3
• Topological Polar Surface Area: 55.1

Additional information on 2-{3,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}acetic Acid

Introduction to 2-{3,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}acetic Acid (CAS No. 70597-87-4)

2-{3,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}acetic Acid, identified by its Chemical Abstracts Service (CAS) number 70597-87-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a dimethylphenyl moiety, contribute to its unique chemical properties and make it a promising candidate for further exploration in drug discovery and development.

The pyrazol-4-yl substituent in the molecular structure of 2-{3,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}acetic Acid is a key feature that influences its reactivity and biological interactions. Pyrazole derivatives are well-documented for their role in various pharmacological pathways, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of fluorine atoms into the molecular framework, as seen in the trifluoromethyl group, enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. This modification can also influence the binding affinity of the molecule to biological targets, potentially improving its efficacy.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. The combination of bulky aromatic rings and heterocyclic cores in 2-{3,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}acetic Acid suggests that it may exhibit favorable interactions with enzymes and receptors involved in disease pathways. For instance, studies have shown that pyrazole derivatives can modulate the activity of kinases and other signaling proteins, which are often dysregulated in cancer and inflammatory diseases. The dimethylphenyl group may also contribute to selective binding by introducing steric hindrance that prevents off-target effects.

One of the most compelling aspects of this compound is its potential application in oncology research. The trifluoromethyl group is a common pharmacophore in anticancer drugs due to its ability to enhance binding interactions with biological targets. Additionally, the pyrazole core has been identified as a key structural element in several FDA-approved medications used to treat various malignancies. Preclinical studies have demonstrated that compounds with similar structural motifs can inhibit tumor growth by interfering with critical cellular processes such as proliferation and angiogenesis. Further investigation into 2-{3,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}acetic Acid could uncover new mechanisms of action that could be exploited for therapeutic benefit.

Beyond oncology, this compound may also find utility in addressing inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including autoimmune conditions and metabolic syndromes. Pyrazole derivatives have been shown to exert anti-inflammatory effects by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. The unique structural features of 2-{3,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}acetic Acid, particularly the combination of aromatic rings and heterocyclic substituents, may enable it to interact with inflammatory mediators in a novel way. This could lead to the development of more effective anti-inflammatory agents with improved safety profiles.

The synthesis of 2-{3,5-Dimethyl-1-3-(trifluoromethyl)phenyl}-1H-pyrazol -4 - yl}acetic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazole ring, functional group transformations to introduce the dimethylphenyl and trifluoromethyl substituents, and carboxylation reactions to incorporate the acetic acid moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective functionalization of the aromatic rings. The development of efficient synthetic routes is crucial for scaling up production and making this compound accessible for further research applications.

In conclusion,2-{3 ,5 - Dimeth yl - 1 - 3 - ( trif luoro me thy l ) phen yl - 1 H - py ra z ol - 4 - yl } ac et ic Ac id ( CAS No . 70597 - 87 - 4 ) represents a promising scaffold for pharmaceutical innovation . Its unique structural composition , featuring both electron-withdrawing fluorine atoms and bulky aromatic groups , positions it as a valuable tool for investigating novel therapeutic strategies . Ongoing research into its biological activity and pharmacological properties holds great promise for advancing treatments across multiple disease areas , including cancer and inflammation . As our understanding of molecular interactions continues to evolve , compounds like this are likely to play an increasingly important role in shaping the future of medicine .